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Compound of Interest

Compound Name: Y18501

Cat. No.: B12391466

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on strategies to mitigate the risk of fungicide
resistance to Y18501, a novel oxysterol-binding protein inhibitor (OSBPI).

Frequently Asked Questions (FAQS)

Q1: What is the mode of action of Y185017

Al: Y18501 is an oxysterol-binding protein inhibitor (OSBPI).[1][2][3][4][5] It functions by
disrupting the transport of lipids and sterols within the fungal cell, a critical process for
membrane function and cell signaling. This specific mode of action makes it effective against
oomycetes like Pseudoperonospora cubensis.[1][2][4][5]

Q2: Has resistance to Y18501 been observed in pathogen populations?

A2: Yes, a subpopulation of Pseudoperonospora cubensis with resistance to Y18501 has been
identified in field studies.[1][2][3][4] Laboratory studies have also successfully generated
resistant mutants, indicating a high risk for the development of resistance.[1][2][3][4]

Q3: What are the known molecular mechanisms of resistance to Y18501?

A3: Resistance to Y18501 in Pseudoperonospora cubensis has been linked to specific point
mutations in the target protein, oxysterol-binding protein 1 (PscORP1). The identified amino
acid substitutions that confer resistance are G705V, L798W, and 1812F.[1][2][3]
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Q4: Is there cross-resistance between Y18501 and other fungicides?

A4: Yes, positive cross-resistance has been detected between Y18501 and oxathiapiprolin.[1]
[2][3] This is significant because both are OSBPIs, meaning that fungal strains resistant to one
are likely to be resistant to the other.[1][2][4][5]

Q5: What are the general principles for fungicide resistance management?

A5: The core strategies aim to minimize the selection pressure on the pathogen population.[6]
[7] This is achieved by:

 Alternating and mixing fungicides: Avoid the repeated use of fungicides with the same mode
of action. Instead, rotate or use tank-mixes with fungicides from different Fungicide
Resistance Action Committee (FRAC) groups.[8]

» Following label recommendations: Adhere strictly to the recommended application rates and
intervals.[8] Using rates that are too low can select for less sensitive individuals, while
overuse can accelerate resistance development.

 Integrated Pest Management (IPM): Combine chemical control with non-chemical methods
such as using resistant crop varieties, practicing good field hygiene, and implementing
biological controls.[9]

o Early application: Apply fungicides preventatively or at the very early stages of disease
development for better efficacy.[6][9]

Troubleshooting Guides

Guide 1: Investigating Reduced Efficacy of Y18501 in
Experiments

If you observe a decrease in the expected efficacy of Y18501 in your experiments, follow these
steps to investigate potential resistance.

Step 1: In Vitro Sensitivity Assay (EC50 Determination)

o Objective: To determine the half-maximal effective concentration (EC50) of Y18501 for your
pathogen isolates and compare it to a known sensitive baseline.
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e Protocol:

o

Prepare a series of Y18501 dilutions in an appropriate growth medium.

[¢]

Inoculate the medium with a standardized amount of the pathogen's spores or mycelia.

[¢]

Incubate under optimal growth conditions.

[e]

Assess pathogen growth (e.g., mycelial density, spore germination) at various Y18501
concentrations.

[e]

Calculate the EC50 value using a dose-response curve.
Step 2: Molecular Testing for Resistance Alleles

» Objective: To identify the presence of known resistance-conferring mutations in the
PscORP1 gene.

e Protocol:

[¢]

Extract genomic DNA from the pathogen isolates.

[e]

Amplify the PscORP1 gene using Polymerase Chain Reaction (PCR) with specific
primers.

[e]

Sequence the amplified gene fragment.

o

Align the sequence with the wild-type PscORP1 sequence to identify any point mutations
at positions G705, L798, or 1812.

Guide 2: Implementing a Proactive Resistance Mitigation
Strategy

To prevent or delay the onset of Y18501 resistance, implement the following experimental
design strategies.

Step 1: Fungicide Rotation and Combination Studies
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o Objective: To evaluate the efficacy of alternating or combining Y18501 with fungicides from
different chemical classes.

e Protocol:
o Design experiments with treatment groups that include:

Y18501 alone.

A partner fungicide with a different mode of action (e.g., mancozeb) alone.[1][2][3][4]

A tank-mix of Y18501 and the partner fungicide.

An alternating spray program of Y18501 and the partner fungicide.
o Inoculate the host plant with the target pathogen.

o Apply the fungicide treatments according to the experimental design.
o Assess disease severity and fungicide efficacy over time.

Data Presentation

Table 1: Sensitivity of Pseudoperonospora cubensis Isolates to Y18501

EC50 Range
Isolate Type Number of Isolates Reference
(ng/mL)
Field Isolates 159 0.001-11.785 [1112][3]
Lab-generated Higher than parental
10 : [11[2]
Mutants isolates

Table 2: Point Mutations in PscORP1 Conferring Resistance to Y18501
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Caption: Mode of action of the fungicide Y18501.
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Workflow for Investigating Y18501 Resistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://figshare.com/collections/Resistance_Risk_Assessment_for_the_New_OSBP_Inhibitor_Y18501_in_i_Pseudoperonospora_cubensis_i_and_Point_Mutations_G705V_L798W_and_I812F_in_PscORP1_that_Confer_Resistance/6464779
https://figshare.com/collections/Resistance_Risk_Assessment_for_the_New_OSBP_Inhibitor_Y18501_in_i_Pseudoperonospora_cubensis_i_and_Point_Mutations_G705V_L798W_and_I812F_in_PscORP1_that_Confer_Resistance/6464779
https://www.researchgate.net/publication/369775018_Activity_of_the_new_OSBP_inhibitor_Y18501_against_Pseudoperonospora_cubensis_and_its_application_for_the_control_of_cucumber_downy_mildew
https://pubmed.ncbi.nlm.nih.gov/37532305/
https://pubmed.ncbi.nlm.nih.gov/37532305/
https://www.vegetables.cornell.edu/pest-management/disease-factsheets/general-guidelines-for-managing-fungicide-resistance/
https://www.vegetables.cornell.edu/pest-management/disease-factsheets/general-guidelines-for-managing-fungicide-resistance/
https://pesticidestewardship.org/resistance/fungicide-resistance/proactive-fungicide-resistance-avoidance/
https://pesticidestewardship.org/resistance/fungicide-resistance/proactive-fungicide-resistance-avoidance/
https://croplife.co.za/Resources/Crop%20Protection/FungicideResistanceManagementStrategies.pdf
https://www.lsuagcenter.com/~/media/system/f/b/3/6/fb36520c983b26f1edda2a4a834f628e/5_fungicide%20resistance%202020%20kppdf.pdf
https://www.benchchem.com/product/b12391466#strategies-to-mitigate-the-risk-of-fungicide-resistance-to-y18501
https://www.benchchem.com/product/b12391466#strategies-to-mitigate-the-risk-of-fungicide-resistance-to-y18501
https://www.benchchem.com/product/b12391466#strategies-to-mitigate-the-risk-of-fungicide-resistance-to-y18501
https://www.benchchem.com/product/b12391466#strategies-to-mitigate-the-risk-of-fungicide-resistance-to-y18501
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

